Cas no 2229224-47-7 (1-(3-bromo-4-methoxyphenyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(3-bromo-4-methoxyphenyl)-N-methylcyclopropan-1-amine
• CAS No: 2229224-47-7
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 5971265
• PubChem ID: 165604157
• Update Time: 2025-05-20

1-(3-bromo-4-methoxyphenyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methoxyphenyl)-N-methylcyclopropan-1-amine
• EN300-1908336
• 2229224-47-7

• Inchi： 1S/C11H14BrNO/c1-13-11(5-6-11)8-3-4-10(14-2)9(12)7-8/h3-4,7,13H,5-6H2,1-2H3
• InChI Key： YYTMWVIEXZJFAL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(CC1)NC)OC

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(3-bromo-4-methoxyphenyl)-N-methylcyclopropan-1-amine

Introduction to 1-(3-Bromo-4-methoxyphenyl)-N-methylcyclopropan-1-amine (CAS No. 2229224-47-7)

1-(3-Bromo-4-methoxyphenyl)-N-methylcyclopropan-1-amine (CAS No. 2229224-47-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. The present article aims to provide a comprehensive overview of this compound, including its chemical properties, synthesis methods, biological activities, and potential applications in drug development.

Chemical Structure and Properties: 1-(3-Bromo-4-methoxyphenyl)-N-methylcyclopropan-1-amine is a cyclic amine derivative with a molecular formula of C₁₁H₁₅BrNO. The compound features a cyclopropane ring substituted with a 3-bromo-4-methoxyphenyl group and an N-methylamine moiety. These structural elements contribute to its unique chemical and physical properties, such as solubility, stability, and reactivity. The presence of the bromine atom and the methoxy group on the phenyl ring imparts specific electronic and steric effects that influence the compound's interactions with biological targets.

Synthesis Methods: Several synthetic routes have been reported for the preparation of 1-(3-bromo-4-methoxyphenyl)-N-methylcyclopropan-1-amine. One common approach involves the reaction of 3-bromo-4-methoxybenzaldehyde with N-methylcyclopropylamine in the presence of a suitable reducing agent. Another method involves the coupling of 3-bromo-4-methoxyphenylboronic acid with N-methylcyclopropylamine using palladium-catalyzed cross-coupling reactions. These synthetic strategies have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

Biological Activities: Recent studies have explored the biological activities of 1-(3-bromo-4-methoxyphenyl)-N-methylcyclopropan-1-amine, revealing its potential as a lead compound for drug discovery. In vitro assays have demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

Pharmacological Studies: The pharmacological profile of 1-(3-bromo-4-methoxyphenyl)-N-methylcyclopropan-1-amine has been investigated in various preclinical models. Animal studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral therapeutic agent. Moreover, it has demonstrated low toxicity in both in vitro and in vivo assays, which is a crucial factor for its potential clinical application.

Potential Applications: Given its promising biological activities and favorable pharmacological properties, 1-(3-bromo-4-methoxyphenyl)-N-methylcyclopropan-1-amine holds significant potential for various therapeutic applications. Its anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders. Additionally, its anti-cancer effects suggest its potential use as an adjunct therapy in cancer treatment regimens.

Current Research Trends: Ongoing research is focused on optimizing the structure of 1-(3-bromo-4-methoxyphenyl)-N-methylcyclopropan-1-amine to enhance its potency and selectivity for specific biological targets. Computational methods such as molecular docking and molecular dynamics simulations are being employed to understand the binding interactions between the compound and its target proteins. These studies aim to identify key structural modifications that can improve the compound's efficacy while minimizing off-target effects.

Conclusion: In summary, 1-(3-bromo-4-methoxyphenyl)-N-methylcyclopropan-1-amine (CAS No. 2229224-47-7) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique chemical structure provides a solid foundation for further optimization and development into potential therapeutic agents for treating inflammatory diseases and cancer. Continued research efforts will undoubtedly uncover more about its mechanisms of action and clinical utility, paving the way for innovative treatments in the future.